Cas no 111573-52-5 (5H-pyrrolo[1,2-c]imidazol-5-one)

• Product Name: 5H-pyrrolo[1,2-c]imidazol-5-one
• CAS No: 111573-52-5
• MF: C₆H₄N₂O
• MW: 120.10876083374
• CID: 129318
• PubChem ID: 13774094
• Update Time: 2025-04-18

5H-pyrrolo[1,2-c]imidazol-5-one Chemical and Physical Properties

Names and Identifiers

• 5H-pyrrolo[1,2-c]imidazol-5-one
• pyrrolo[1,2-c]imidazol-5-one
• 5H-Pyrrolo[1,2-c]imidazol-5-one(9CI)
• DTXSID50549030
• 111573-52-5

• Inchi： 1S/C6H4N2O/c9-6-2-1-5-3-7-4-8(5)6/h1-4H
• InChI Key： KACVZKWXYYSAIQ-UHFFFAOYSA-N
• SMILES： O=C1C=CC2=CN=CN21

Computed Properties

• Exact Mass: 120.03242
• Monoisotopic Mass: 120.032362755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles